Cas no 2171832-22-5 (3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-propylacetamido)propanoic acid)

• Product Name: 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-propylacetamido)propanoic acid
• CAS No: 2171832-22-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6186228
• PubChem ID: 165534542
• Update Time: 2025-06-08

3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-propylacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-propylacetamido)propanoic acid
• 2171832-22-5
• 3-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}-N-propylacetamido)propanoic acid
• EN300-1580515

• Inchi： 1S/C28H34N2O5/c1-2-12-30(13-11-27(32)33)26(31)16-19-14-20(15-19)17-29-28(34)35-18-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,19-20,25H,2,11-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： KIXYOMCCNDQMCN-UHFFFAOYSA-N
• SMILES： O=C(CC1CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)N(CCC(=O)O)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-propylacetamido)propanoic acid

Introduction to 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-propylacetamido)propanoic acid (CAS No. 2171832-22-5)

3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-propylacetamido)propanoic acid, identified by its CAS number 2171832-22-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) moiety, a cyclobutyl ring, and an acetamido functional group. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The Fmoc group is particularly noteworthy as it is commonly employed in peptide synthesis as an amino acid protecting group. Its stability under mild basic conditions makes it a preferred choice for solid-phase peptide synthesis (SPPS). In the context of 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-propylacetamido)propanoic acid, the Fmoc functionality may serve a dual purpose: not only as a protective group for an amine but also as a potential pharmacophore that can interact with biological targets. This dual functionality positions the compound as a promising candidate for designing novel therapeutic agents.

The cyclobutyl ring in the molecule introduces rigidity to the overall structure, which can influence both the physical properties and biological activity of the compound. Cycloalkyl groups are frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The specific placement of the cyclobutyl ring in 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-propylacetamido)propanoic acid suggests that it may be designed to interact with specific binding pockets in biological targets, thereby enhancing its therapeutic efficacy.

The acetamido group is another key structural feature that contributes to the compound's reactivity and potential biological activity. Acetamides are widely used in pharmaceuticals due to their ability to form hydrogen bonds, which can enhance binding interactions with biological targets. In this compound, the acetamido group is linked to a propyl chain, which may further modulate the compound's solubility and bioavailability. The presence of multiple functional groups in close proximity suggests that this molecule may exhibit multiple modes of action, making it a versatile candidate for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-propylacetamido)propanoic acid with greater accuracy. These tools have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy and reduced toxicity. For instance, virtual screening techniques have been used to identify novel scaffolds that incorporate structural motifs similar to those found in this compound. This approach has led to the discovery of several promising candidates for treating various diseases.

In addition to computational methods, experimental approaches such as high-throughput screening (HTS) have been employed to evaluate the biological activity of 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-propylacetamido)propanoic acid and related compounds. HTS allows researchers to rapidly test thousands of compounds against a wide range of biological targets, providing valuable insights into their potential therapeutic applications. Several studies have demonstrated the effectiveness of HTS in identifying lead compounds for drug development, highlighting its importance in modern pharmaceutical research.

The synthesis of complex molecules like 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-propylacetamido)propanoic acid represents a significant challenge due to their intricate structural features. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Techniques such as multi-step organic synthesis, cross-coupling reactions, and protecting group strategies have been employed to assemble the various functional groups present in this compound. These synthetic methodologies are critical for producing sufficient quantities of the compound for further biological evaluation.

The pharmacological profile of 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-propylacetamido)propanoic acid is still under investigation, but preliminary studies suggest that it may exhibit potent activity against several disease targets. For example, some preliminary data indicate that this compound may have anti-inflammatory properties by inhibiting key inflammatory pathways. Additionally, its structural features suggest that it may interact with enzymes or receptors involved in cancer progression, making it a potential candidate for developing anticancer therapies.

One particularly exciting aspect of this compound is its potential for use as a scaffold for designing novel therapeutics. By modifying specific functional groups or introducing new structural motifs, researchers can generate libraries of derivatives with tailored properties. This approach has been successfully used in several drug discovery programs, leading to the identification of several clinically approved drugs. The versatility of 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-propylacetamido)propanoic acid makes it an attractive starting point for such endeavors.

The future prospects for this compound are promising, given its unique structural features and potential therapeutic applications. Ongoing research is focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety profile in preclinical studies. These efforts are expected to provide valuable insights into its potential as a therapeutic agent and may lead to the development of new treatments for various diseases.